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Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of DWARF14 (D14) as the primary strigolactone (SL) receptor, supported

by experimental data and detailed methodologies. We delve into the evidence establishing

D14's central role in SL perception and signaling, offering a comparative perspective with its

closest homolog, KARRIKIN INSENSITIVE 2 (KAI2).

Introduction to Strigolactone Perception
Strigolactones are a class of plant hormones that regulate various aspects of plant

development, including shoot branching, root architecture, and symbiotic interactions with

mycorrhizal fungi.[1] The perception of SLs is crucial for initiating a signaling cascade that

leads to these physiological responses. At the heart of this perception mechanism lies the α/β-

hydrolase superfamily protein, DWARF14 (D14).[2][3]

D14: The Validated Primary Strigolactone Receptor
Extensive research has solidified the role of D14 as the primary receptor for strigolactones.[4]

D14 exhibits a dual functionality; it not only binds to SLs but also hydrolyzes them, a

characteristic that is integral to its signaling mechanism.[3][5] Upon binding and hydrolysis of
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SL, D14 undergoes a conformational change that allows it to interact with the F-box protein

MORE AXILLARY GROWTH 2 (MAX2).[4][5] This interaction leads to the recruitment of

SUPPRESSOR OF MAX2 1-LIKE (SMXL) transcriptional repressors, targeting them for

ubiquitination and subsequent degradation by the 26S proteasome.[6][7] The degradation of

SMXL proteins relieves the repression of downstream genes, thereby activating the SL

signaling pathway.[6]

In contrast, KAI2, a paralog of D14, is primarily involved in the perception of karrikins, smoke-

derived compounds that promote seed germination.[8][9] While KAI2 shares structural

similarities with D14 and also interacts with MAX2, it does not bind strigolactones with the

same affinity or specificity as D14, positioning D14 as the specific and primary receptor for SLs

in planta.[9][10]

Quantitative Analysis of D14-Strigolactone
Interaction
The validation of D14 as the primary SL receptor is substantiated by quantitative data from

various biochemical and biophysical assays. These assays measure the binding affinity and

inhibitory concentrations of SLs and their analogs for D14.
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Parameter Ligand
Receptor/Syst
em

Value Reference(s)

Binding Affinity

(Kd)
GR24 Rice D14 Sub-micromolar [11]

DL1 Arabidopsis D14 3.4 ± 0.5 µM [12]

Inhibitory

Concentration

(IC50)

GR24 Rice D14 2.5 µM [2][13]

(±)-GR24 Arabidopsis D14 1.5 ± 0.1 µM [14]

(±)-1′-carba-

GR24
Arabidopsis D14 33.0 ± 0.6 µM [14]

(±)-1′-carba-4BD Arabidopsis D14 7.5 ± 1.8 µM [14]

DL1 Arabidopsis D14 2.4 ± 0.8 µM [12]

Phenotypic

Rescue

Rice D14 in

Atd14-1

Genetic

Complementatio

n

Rescue of

branching

phenotype

[4]

Populus D14 in

Atd14

Genetic

Complementatio

n

Rescue of

branching

phenotype

[15]

Visualizing the Strigolactone Signaling Pathway and
Experimental Validation
To further elucidate the role of D14, the following diagrams illustrate the core signaling pathway

and a typical experimental workflow for its validation.
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In Vitro Validation

In Vivo / In Planta Validation

1. Recombinant Protein
Expression & Purification

(D14, MAX2)

2. Ligand Binding Assay
(e.g., ITC, SPR) 3. SL Hydrolysis Assay

4. Yeast Two-Hybrid Assay
(D14-MAX2 Interaction)

Confirmation of interaction

5. Genetic Complementation
of d14 mutant

6. Phenotypic Analysis
(Branching, Height)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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